Cas no 894040-46-1 (N'-(2,5-dimethylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2,5-dimethylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894040-46-1
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 5515418
• Update Time: 2025-10-24

N'-(2,5-dimethylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,5-dimethylphenyl)-N2-[2-[2-(3-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(2,5-dimethylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C23H23N5O2S/c1-14-5-4-6-17(11-14)20-26-23-28(27-20)18(13-31-23)9-10-24-21(29)22(30)25-19-12-15(2)7-8-16(19)3/h4-8,11-13H,9-10H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key： KXJUQWLIJJHUKT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,5-dimethylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(2,5-Dimethylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide: A Comprehensive Overview

The compound CAS No 894040-46-1, also known as N'-(2,5-dimethylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide, is a highly specialized organic compound with a complex structure and promising applications in various fields. This compound belongs to the class of ethanediamides, which are widely studied for their potential in pharmacology and material science. The molecule's structure is characterized by a combination of aromatic rings and heterocyclic groups, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the 1,2,4-triazolo[3,2-b]1,3-thiazole ring system within the molecule is particularly notable. This moiety has been shown to exhibit significant biological activity in various assays, including anti-inflammatory and anti-cancer properties. The substitution pattern on the aromatic rings further enhances the compound's potential for binding to specific biological targets. For instance, the methyl groups on the phenyl rings may influence the molecule's lipophilicity and stability in biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of the product. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements in synthetic chemistry have made it possible to explore the full potential of this compound in preclinical studies.

In terms of pharmacological applications, preliminary studies suggest that this compound may exhibit selective activity against certain enzymes or receptors associated with chronic diseases. For example, its ability to inhibit specific kinases has been explored in vitro, showing promising results that warrant further investigation. Additionally, computational modeling studies have provided insights into the molecule's interaction with target proteins at the atomic level. These findings underscore its potential as a lead compound for drug development.

Beyond pharmacology, this compound has also attracted attention in materials science due to its unique electronic properties. The combination of aromaticity and heterocyclic functionality may make it suitable for applications in organic electronics or as a component in advanced materials. Researchers are currently exploring its potential as a building block for constructing functional materials with tailored properties.

Despite its promising attributes, further research is needed to fully understand the compound's behavior under various conditions. Ongoing studies aim to elucidate its stability profiles under physiological conditions and its metabolic pathways in living organisms. Such information is critical for determining its suitability as a therapeutic agent or material component.

In conclusion, CAS No 894040-46-1 represents a cutting-edge example of how modern chemistry can yield compounds with multifaceted applications. Its intricate structure and diverse functional groups make it an ideal candidate for exploring new frontiers in both pharmacology and materials science. As research continues to unfold, this compound has the potential to contribute significantly to advancements across multiple disciplines.